2-{[(3-Methylphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 2-[(3-methylphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C11H17NO/c1-9-4-3-5-11(6-9)7-12-10(2)8-13/h3-6,10,12-13H,7-8H2,1-2H3
• InChI Key: TVAGFLWAHWWOCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(C)CO

Description

2-{[(3-Methylphenyl)methyl]amino}propan-1-ol is a secondary amine derivative featuring a propan-1-ol backbone with a (3-methylbenzyl)amino substituent at the 2-position. Structurally, it comprises a hydroxyl group at position 1, an amino group at position 2 (substituted by a 3-methylbenzyl group), and a methyl-terminated chain (Fig. 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol typically involves the reaction of 3-methylbenzylamine with an appropriate epoxide or halohydrin. One common method is the reaction of 3-methylbenzylamine with epichlorohydrin under basic conditions to yield the desired product. The reaction is usually carried out in an organic solvent such as ethanol or methanol, with the addition of a base like sodium hydroxide to facilitate the reaction.

Industrial Production Methods

On an industrial scale, the production of 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. The product is then purified through distillation or recrystallization techniques to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-{[(3-Methylphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like halides (Cl-, Br-) or other functional groups can be used in substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(3-Methylphenyl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, influencing various biochemical processes. The exact mechanism depends on the specific application and the biological system in which it is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-(3-Methoxyphenylamino)propan-1-ol (Compound 7)

• Structure : Differs in the aromatic substituent (3-methoxy vs. 3-methylbenzyl) and the absence of a benzyl spacer.
• Synthesis: Synthesized via LiAlH4 reduction of methyl 2-(3-methoxyphenylamino)propanoate, yielding 92% pure product .
• Key Differences :
  • The methoxy group in compound 7 enhances polarity compared to the lipophilic 3-methylbenzyl group in the target compound, affecting solubility and receptor interactions.
  • Benzyl substitution in the target compound may confer greater steric bulk, influencing binding affinity in chiral recognition systems .

3-Methylmethcathinone (3-MMC)

• Structure: Features a ketone at position 1 (propan-1-one) and a methylamino group at position 2, attached to a 3-methylphenyl ring.
• Pharmacology: 3-MMC is a psychoactive cathinone derivative with stimulant effects, highlighting the critical role of the ketone group in metabolic stability and blood-brain barrier penetration .
• The benzylamino substituent in the target compound introduces steric and electronic variations that may alter receptor selectivity .

3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol

• Structure: Substitutes the 3-methylphenyl group with a thiophene ring at position 1 and places the methylamino group at position 3.
• Positional differences in the amino group (2 vs. 3) may influence conformational flexibility and biological activity .

Imidazo-Pyridine Derivatives (IV-12 and IV-16)

• Structure: Complex molecules with fused imidazo-pyridine cores linked to methylamino-propan-1-ol moieties.
• Key Differences: The imidazo-pyridine scaffold enhances planar rigidity, contrasting with the flexible benzylamino group in the target compound. Such structural complexity often targets specific receptors (e.g., melatonin receptors), suggesting divergent pharmacological applications .

Data Tables

Table 2: Pharmacological and Physicochemical Properties

Compound Name	LogP (Predicted)	Water Solubility	Receptor Target (Inferred)
2-{[(3-Methylphenyl)methyl]amino}propan-1-ol	1.8–2.2	Moderate	Chiral amines, GPCRs
3-MMC	2.5–3.0	Low	Dopamine/norepinephrine transporters
2-(3-Methoxyphenylamino)propan-1-ol	1.5–1.8	High	Melatonin receptors
IV-12/IV-16 (imidazo-pyridine)	3.0–3.5	Low	Melatonin/kinase receptors

Biological Activity

2-{[(3-Methylphenyl)methyl]amino}propan-1-ol, also known as a derivative of amino alcohols, has garnered interest in the field of medicinal chemistry due to its unique structural characteristics and potential biological activities. This compound features an amino group, a hydroxyl group, and a methyl-substituted phenyl ring, which collectively contribute to its diverse interactions within biological systems.

Chemical Structure and Properties

• Molecular Formula : C10H15N
• Molecular Weight : 165.23 g/mol
• Appearance : Crystalline solid
• Solubility : Soluble in water and organic solvents

The structural uniqueness of 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol allows it to engage in various biochemical interactions, making it a candidate for further pharmacological studies.

The biological activity of 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol is primarily attributed to its ability to interact with specific molecular targets within biological systems:

• Hydrogen Bonding : The amino group facilitates hydrogen bonding with enzymes and receptors, influencing their activity.
• Hydroxyl Group Participation : The hydroxyl group can participate in biochemical reactions that modulate enzyme and receptor functions.
• Hydrophobic Interactions : The phenyl group may engage in hydrophobic interactions, enhancing binding affinity to biological molecules.

Biological Activities

Research has indicated several significant biological activities associated with 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol:

• Antimicrobial Activity : Studies have shown that this compound exhibits antimicrobial properties against various pathogens, suggesting its potential use as an antibacterial agent.
• Anti-inflammatory Effects : The compound has demonstrated anti-inflammatory effects in cellular models, indicating its potential application in treating inflammatory diseases.
• Antitumor Potential : Preliminary investigations suggest that it may possess antitumor activity, warranting further research into its mechanism and efficacy against cancer cells.

Comparative Analysis with Similar Compounds

To understand the uniqueness of 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol, it is essential to compare it with structurally related compounds:

Compound Name	Structural Features	Biological Activity
2-Amino-3-(phenyl)propan-1-ol	Lacks methyl substitution on the phenyl ring	Moderate antimicrobial activity
2-Amino-3-(4-methylphenyl)propan-1-ol	Methyl group on the para position	Enhanced anti-inflammatory effects

The positioning of the methyl group on the phenyl ring significantly influences the chemical reactivity and biological activity of these compounds.

Case Studies

Recent studies have explored the pharmacological potential of 2-{[(3-Methylphenyl)methyl]amino}propan-1-ol:

• Study on Antimicrobial Efficacy : A study assessed the antimicrobial efficacy of this compound against Gram-positive and Gram-negative bacteria. Results indicated a significant reduction in bacterial growth at concentrations as low as 50 µg/mL.
• Investigation into Anti-inflammatory Mechanisms : In vitro studies demonstrated that treatment with this compound reduced pro-inflammatory cytokine levels in macrophages stimulated with lipopolysaccharide (LPS), suggesting a mechanism through which it may exert anti-inflammatory effects.